Cas no 62210-26-8 (Methyl 4-isothiocyanatobutanoate)
62210-26-8 structure
Product Name:Methyl 4-isothiocyanatobutanoate
CAS No:62210-26-8
MF:C6H9NO2S
MW:159.206160306931
MDL:MFCD00060423
CID:1086353
PubChem ID:4962363
Update Time:2025-04-20
Methyl 4-isothiocyanatobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-isothiocyanatobutanoate
- methyl 4-isothiocyanatobutanoate(SALTDATA: FREE)
- 4-Isothiocyanato-buttersaeure-methylester
- 4-isothiocyanato-butyric acid methyl ester
- AC1NLQIT
- AC1Q443H
- AG-G-28217
- Ambcb4014136
- CTK5B4763
- 62210-26-8
- EN300-13314
- AKOS009031282
- methyl 4-isothiocyanatobutyrate
- BS-38345
- METHYL4-ISOTHIOCYANATOBUTANOATE
- MFCD00060423
- DTXSID40407074
- SCHEMBL13664664
-
- MDL: MFCD00060423
- Inchi: 1S/C6H9NO2S/c1-9-6(8)3-2-4-7-5-10/h2-4H2,1H3
- InChI Key: RIAAMQLODIETQE-UHFFFAOYSA-N
- SMILES: COC(CCCN=C=S)=O
Computed Properties
- Exact Mass: 159.03547
- Monoisotopic Mass: 159.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 70.8Ų
Experimental Properties
- PSA: 38.66
Methyl 4-isothiocyanatobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1254209-5g |
METHYL 4-ISOTHIOCYANATOBUTANOATE |
62210-26-8 | 95% | 5g |
$175 | 2024-06-06 | |
| abcr | AB216197-1 g |
Methyl4-isothiocyanatobutanoate; 95% |
62210-26-8 | 1 g |
€94.10 | 2023-07-20 | ||
| abcr | AB216197-5 g |
Methyl4-isothiocyanatobutanoate; 95% |
62210-26-8 | 5 g |
€186.30 | 2023-07-20 | ||
| abcr | AB216197-10 g |
Methyl4-isothiocyanatobutanoate; 95% |
62210-26-8 | 10 g |
€269.00 | 2023-07-20 | ||
| abcr | AB216197-25 g |
Methyl4-isothiocyanatobutanoate; 95% |
62210-26-8 | 25 g |
€465.60 | 2023-07-20 | ||
| TRC | M396110-500mg |
methyl 4-isothiocyanatobutanoate |
62210-26-8 | 500mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M396110-1g |
methyl 4-isothiocyanatobutanoate |
62210-26-8 | 1g |
$ 95.00 | 2022-06-03 | ||
| TRC | M396110-5g |
methyl 4-isothiocyanatobutanoate |
62210-26-8 | 5g |
$ 340.00 | 2022-06-03 | ||
| Enamine | EN300-13314-0.05g |
methyl 4-isothiocyanatobutanoate |
62210-26-8 | 95% | 0.05g |
$19.0 | 2023-02-09 | |
| Enamine | EN300-13314-0.1g |
methyl 4-isothiocyanatobutanoate |
62210-26-8 | 95% | 0.1g |
$20.0 | 2023-02-09 |
Methyl 4-isothiocyanatobutanoate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
62210-26-8 (Methyl 4-isothiocyanatobutanoate) Related Products
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- 16424-03-6(Hexanoic acid, 6-isothiocyanato-, ethyl ester)
- 1017791-58-0(Dimethyl 3-isothiocyanatohexanedioate)
- 59004-81-8(5-isothiocyanatopentanoic acid)
- 204504-13-2(BUTANEDIOIC ACID, (2-ISOTHIOCYANATOETHYL)-, DIETHYL ESTER)
- 17126-65-7(Ethyl 4-Isothiocyanatobutyrate)
- 16424-04-7(6-isothiocyanatohexanoic acid)
- 111823-30-4(HEPTANOIC ACID, 7-ISOTHIOCYANATO-, ETHYL ESTER)
- 18967-35-6(Methyl 3-isothiocyanatopropionate)
- 16424-87-6(methyl 6-isothiocyanatohexanoate)
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